Cas no 214769-96-7 (2-Deacetyltaxachitriene A)

• Product Name: 2-Deacetyltaxachitriene A
• CAS No: 214769-96-7
• MF: C₃₀H₄₂O₁₂
• MW: 594.65
• CID: 4551542
• PubChem ID: 21672157
• Update Time: 2025-04-28

2-Deacetyltaxachitriene A Chemical and Physical Properties

Names and Identifiers

• 2-Deacetyltaxachitriene A
• [(1R,2S,3E,5S,7S,8Z,10R,13S)-7,9,10,13-Tetraacetyloxy-2,5-dihydroxy-8,12,15,15-tetramethyl-4-bicyclo
• (2R,5S,7S,8E,10S,11R,13S)-8-(Acetoxymethyl)-7,10-dihydroxy-4,14,15,15-tetramethylbicyclo[9.3.1]penta
• (-)-2-Deacetyltaxachitriene A
• 214769-96-7
• [(1R,2S,3E,5S,7S,8Z,10R,13S)-7,9,10,13-tetraacetyloxy-2,5-dihydroxy-8,12,15,15-tetramethyl-4-bicyclo[9.3.1]pentadeca-3,8,11-trienyl]methyl acetate
• AKOS040761001

• Inchi： 1S/C30H42O12/c1-14-25(39-17(4)32)11-22-24(37)10-21(13-38-16(3)31)23(36)12-26(40-18(5)33)15(2)28(41-19(6)34)29(42-20(7)35)27(14)30(22,8)9/h10,22-26,29,36-37H,11-13H2,1-9H3/b21-10+,28-15-/t22-,23-,24-,25-,26-,29+/m0/s1
• InChI Key： ARCDGVGZYWJKDA-LBAPPZQKSA-N
• SMILES： O(C(C)=O)[C@@H]1C(C)=C2[C@H](C(=C(C)[C@H](C[C@@H](C(COC(C)=O)=C[C@@H]([C@H](C1)C2(C)C)O)O)OC(C)=O)OC(C)=O)OC(C)=O |c:9,t:20|

Computed Properties

• Exact Mass: 594.26762677g/mol
• Monoisotopic Mass: 594.26762677g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 42
• Rotatable Bond Count: 11
• Complexity: 1190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 172
• XLogP3: 1.12

Experimental Properties

• Color/Form: Powder
• Density: 1.3±0.1 g/cm3
• Boiling Point: 674.0±55.0 °C at 760 mmHg
• Flash Point: 207.8±25.0 °C
• Vapor Pressure: 0.0±4.7 mmHg at 25°C

2-Deacetyltaxachitriene A Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Taxanes and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids Taxanes and derivatives